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Compound of Interest

Compound Name: Antifungal agent 18

Cat. No.: B13903853

An In-depth Technical Guide to Antifungal Agent
18

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, biological
activity, and mechanism of action of the novel antifungal agent, designated as Antifungal
agent 18. The information is compiled from publicly available scientific literature and chemical
data repositories, intended to support further research and development in the field of
antifungal therapeutics.

Chemical and Physical Properties

Antifungal agent 18 is a synthetic compound with a molecular formula of C19H23CI3N20 and
a molecular weight of 401.76.[1] Its chemical structure and key identifiers are summarized
below.
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Property Value

CAS Number 2572713-30-3[1]
Molecular Formula C19H23CI3N20[1]
Molecular Weight 401.76 g/mol [1]
Appearance White to off-white solid
Purity 98.08%

Biological Activity and Spectrum

Antifungal agent 18 demonstrates potent, fast-acting fungicidal activity against a broad
spectrum of human fungal pathogens. It is effective against both invasive and cutaneous fungal
infections. Notably, prolonged exposure (40 days) to Antifungal agent 18 did not induce
resistance in Candida albicans and Candida glabrata.[1]

In Vitro Antifungal Activity

The minimum inhibitory concentrations (MICs) of Antifungal agent 18 against several clinically
relevant fungal strains have been determined.

Fungal Species Strain MIC (pg/mL)[1]
Cryptococcus neoformans H99 1
Candida albicans SC5314 2
Candida glabrata BG2 4
Aspergillus fumigatus af293 4

In Vivo Efficacy

Topical application of a 2% (w/w) formulation of Antifungal agent 18 has shown significant
antifungal activity in a murine model of C. albicans skin infection. Treatment resulted in a
marked reduction in inflammation and a more compact epidermal keratin layer compared to the

vehicle control group.[1]
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Cytotoxicity Profile

Antifungal agent 18 exhibits a favorable cytotoxicity profile, showing no significant adverse
effects on human embryonic kidney (HEK293T) and human keratinocyte (HaCaT) cells at
concentrations up to 12.5 uyM over a 24-hour period.[1]

Mechanism of Action

Antifungal agent 18 compromises the integrity of the fungal cell wall by simultaneously
targeting three crucial signaling pathways: the Unfolded Protein Response (UPR), the
Calcineurin pathway, and the Mitogen-Activated Protein Kinase (MAPK) pathway.[1]

The agent has been observed to distort cellular morphology, reduce the thickness of the cell
wall and capsule in C. neoformans, and cause detachment of the cytoplasm from the cell
membrane in C. albicans.[1]

Signaling Pathway Modulation

The multifaceted mechanism of Antifungal agent 18 involves the activation and modulation of
key signaling components within the fungal cell.
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Caption: Mechanism of action of Antifungal agent 18.

Experimental Protocols

The following are generalized protocols based on standard methodologies for the types of
experiments conducted to characterize Antifungal agent 18. For specific details, it is
recommended to consult the primary research article by Choi JW, et al. in the Journal of
Medicinal Chemistry (2021).[1][2][3][4]

Minimum Inhibitory Concentration (MIC) Assay

This protocol is based on the broth microdilution method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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